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Compound of Interest

Compound Name: Bakkenolide Db

Cat. No.: B15496883 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of bakkenolide compounds, a class of

sesquiterpenoid lactones predominantly isolated from plants of the genus Petasites. These

compounds have garnered significant interest in the scientific community for their diverse and

potent biological activities. This document summarizes their physicochemical properties,

outlines key experimental protocols for their study, and delves into the molecular mechanisms

underlying their therapeutic potential, with a focus on their anti-inflammatory, neuroprotective,

and cytotoxic effects.

Physicochemical Properties of Bakkenolide
Compounds
Bakkenolides are characterized by a spiro-lactone structure fused to a decalin ring system.

Variations in the substituents on this core structure give rise to a wide array of derivatives with

distinct properties. The lipophilic nature of these compounds contributes to their bioavailability

and ability to cross cellular membranes. A summary of the physicochemical properties of

representative bakkenolide compounds is presented below.
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Compound Molecular Formula Molecular Weight ( g/mol )

Bakkenolide A C15H22O2 234.33

Bakkenolide B C22H30O6 390.47

Bakkenolide C C20H28O5 348.43

Bakkenolide D C21H28O6S 408.51

Bakkenolide E C22H30O6 390.47

Biological Activities and Mechanisms of Action
Bakkenolide compounds exhibit a broad spectrum of pharmacological activities, making them

promising candidates for the development of novel therapeutics.

Anti-inflammatory and Anti-allergic Activities
Bakkenolides have demonstrated significant anti-inflammatory and anti-allergic properties.

Bakkenolide B, a major component isolated from Petasites japonicus, has been shown to

inhibit the degranulation of mast cells in a concentration-dependent manner, a key process in

the allergic response.[1] Furthermore, it suppresses the induction of inducible nitric oxide

synthase (iNOS) and cyclooxygenase-2 (COX-2), two key enzymes involved in the

inflammatory cascade.[1] In an animal model of asthma, bakkenolide B was found to effectively

reduce the accumulation of inflammatory cells such as eosinophils, macrophages, and

lymphocytes in the bronchoalveolar lavage fluid.[1]

The anti-inflammatory effects of certain bakkenolides are mediated through the modulation of

key signaling pathways. For instance, total bakkenolides have been shown to inhibit the

activation of the nuclear factor-kappa B (NF-κB) signaling pathway, a central regulator of

inflammation. This inhibition is achieved by preventing the phosphorylation of IκB kinase (IKK)

and the subsequent degradation of the inhibitory protein IκB.
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LPS-induced NF-κB signaling pathway and its inhibition by bakkenolides.

Neuroprotective Properties
Several bakkenolide compounds have demonstrated significant neuroprotective effects. In

models of cerebral ischemia, total bakkenolides and bakkenolide-IIIa have been shown to

reduce brain infarct volume and improve neurological deficits. These effects are attributed, in

part, to the inhibition of the NF-κB signaling pathway, which plays a critical role in neuronal

apoptosis and inflammation following ischemic injury.

Furthermore, bakkenolide B has been found to exert anti-neuroinflammatory effects in microglia

by activating the AMP-activated protein kinase (AMPK)/nuclear factor erythroid 2-related factor

2 (Nrf2) signaling pathway.[2] This pathway is a key regulator of the cellular antioxidant

response. Activation of Nrf2 leads to the expression of antioxidant enzymes, which protect

neuronal cells from oxidative stress-induced damage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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